Cas no 36566-80-0 (3-Hexyne, 2-methyl-)

3-Hexyne, 2-methyl- structure
3-Hexyne, 2-methyl- structure
Product Name:3-Hexyne, 2-methyl-
CAS No:36566-80-0
MF:C7H12
MW:96.1701822280884
CID:296346
PubChem ID:520802
Update Time:2025-04-19

3-Hexyne, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Hexyne, 2-methyl-
    • 2-METHYL-3-HEXYNE
    • 2-methylhex-3-yne
    • 36566-80-0
    • DTXSID30871381
    • 2-Methyl-3-hexyne #
    • FT-0691774
    • POBOUPFSQKXZFZ-UHFFFAOYSA-N
    • Ethylisopropyl-acetylen
    • AKOS006274575
    • Inchi: 1S/C7H12/c1-4-5-6-7(2)3/h7H,4H2,1-3H3
    • InChI Key: POBOUPFSQKXZFZ-UHFFFAOYSA-N
    • SMILES: C(C#CCC)(C)C

Computed Properties

  • Exact Mass: 96.09396
  • Monoisotopic Mass: 96.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.7204
  • Melting Point: -116.6°C
  • Boiling Point: 95.2°C
  • Refractive Index: 1.4094
  • PSA: 0

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